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Researcher's Guide
Prepared for: Researchers, scientists, and drug development professionals

Introduction
This document provides detailed application notes and protocols for the field application of

fenamidone in viticulture research, with a primary focus on its efficacy against grapevine

downy mildew, caused by the oomycete Plasmopara viticola. Fenamidone is a quinone outside

inhibitor (QoI) fungicide, belonging to the FRAC (Fungicide Resistance Action Committee)

Group 11. Its mode of action involves the inhibition of mitochondrial respiration in fungi by

blocking the cytochrome-bc1 complex.[1] This document outlines the biochemical pathway,

experimental protocols for field trials, and summarizes quantitative data from various studies to

aid in the design and execution of robust research programs.

Biochemical Mode of Action
Fenamidone disrupts the pathogen's energy supply at a critical point in the mitochondrial

electron transport chain.
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Fenamidone inhibits electron transport at Complex III, halting ATP production.
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Caption: Fenamidone's mode of action targeting Complex III.

Efficacy Data Summary
The following tables summarize the efficacy of fenamidone and its pre-mix formulations

against grapevine downy mildew from various field trials.

Table 1: Efficacy of Fenamidone and Pre-mix Formulations Against Grapevine Downy Mildew
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Treatment
Product

Active
Ingredients

Application
Rate

Efficacy
Metric

Result Source

Fenamidone

50 SC
Fenamidone 300 ml/ha

Yield (

kg/vine )
6.97 [2]

Secure 60

WDG

Mancozeb

50% +

Fenamidone

10%

1500 g/ha
Yield (

kg/vine )
8.10 [2]

Verita 71

WDG

Fosetyl-Al

66.66% +

Fenamidone

4.44%

2500 g/ha
Yield (

kg/vine )
7.50 [2]

Untreated

Control
N/A N/A

Yield (

kg/vine )
3.90 [2]

Fenamidone

+ Mancozeb

Fenamidone

10% +

Mancozeb

50%

1.0 - 1.5

kg/ha

Disease

Reduction

(%)

>79.5

Fenamidone

+ Fosetyl-Al

Fenamidone

4.44% +

Fosetyl-Al

66.6%

2.0 - 2.5

kg/ha

Disease

Reduction

(%)

>84.5

Sectin

Fenamidone

10% +

Mancozeb

50%

Not Specified

Sporangial

Germination

Inhibition (%)

91.33

Note: The efficacy of fungicides can vary based on environmental conditions, disease pressure,

and application timing.
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This section outlines a general protocol for conducting field efficacy trials of fenamidone for the

control of grapevine downy mildew.

Experimental Design and Setup
A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field

variability.

Treatments:

Untreated Control (UTC)

Fenamidone solo formulation (e.g., Fenamidone 50 SC) at various rates.

Fenamidone pre-mix formulations (e.g., with Mancozeb or Fosetyl-Al).

A standard fungicide used in the region for comparison.

Replicates: A minimum of four replicates (blocks) should be used.

Plot Size: Each plot should consist of a uniform number of vines (e.g., 5-10 vines) to allow

for accurate data collection and to minimize interference between plots.

Guard Rows: Use buffer rows between treated rows to prevent spray drift.

Randomized Complete Block Design (RCBD) with 4 treatments and 4 replicates.

Block 1 Block 2 Block 3 Block 4

UTC Fenamidone Fenamidone
+ Mancozeb Standard Fenamidone

+ Mancozeb UTC Standard Fenamidone Fenamidone Standard UTC Fenamidone
+ Mancozeb Standard Fenamidone

+ Mancozeb Fenamidone UTC

Click to download full resolution via product page

Caption: Example of a Randomized Complete Block Design.

Application Technique
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Equipment: Use a calibrated research sprayer (e.g., backpack sprayer with a boom or a

handheld spray gun) to ensure uniform coverage.

Spray Volume: Spray volumes can range from 200 to 1000 L/ha, depending on the canopy

size and density. It is crucial to spray to the point of runoff without excessive dripping.

Application Timing: Applications should be timed according to the phenological stages of the

grapevine (BBCH scale) and disease pressure. The critical period for downy mildew control

is from pre-bloom (BBCH 55-57) through 3-4 weeks after bloom (BBCH 75). A typical

research program may involve 7-11 applications per season at 10-14 day intervals,

depending on weather conditions.

Resistance Management: Due to the high risk of resistance development with QoI

fungicides, it is critical to rotate fenamidone with fungicides from different FRAC groups. Do

not make more than two consecutive applications of a FRAC 11 fungicide.

Data Collection and Assessment
Disease Incidence and Severity:

Assess disease incidence (% of infected leaves/bunches) and severity (% of leaf/bunch

area affected) on a regular basis (e.g., every 7-14 days) starting from the first appearance

of symptoms in the untreated control plots.

For each plot, randomly select a predetermined number of leaves and bunches for

assessment.

Phytotoxicity:

Visually inspect vines for any signs of phytotoxicity (e.g., leaf burn, stunting, discoloration)

after each application and record the severity on a scale (e.g., 0-5, where 0 is no

damage). Studies have shown no phytotoxic effects of fenamidone in combination with

mancozeb or fosetyl-Al.

Yield Data:

At harvest, measure the total yield (kg) per plot and calculate the average yield per vine.
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Assess grape quality parameters such as berry weight and sugar content (°Brix).

Data Analysis
Statistical Software: Use statistical software (e.g., R, SAS, SPSS) for data analysis.

Analysis of Variance (ANOVA): Perform ANOVA to determine if there are significant

differences between the treatment means for disease incidence, severity, and yield.

Mean Separation Test: If the ANOVA is significant, use a mean separation test (e.g., Tukey's

HSD, Duncan's Multiple Range Test) to compare the treatment means.

Data Transformation: Disease severity data (percentages) may need to be transformed (e.g.,

arcsine square root transformation) to meet the assumptions of ANOVA.
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Caption: Logical workflow for data analysis.

Application Notes
Pre-Harvest Interval (PHI): The PHI for fenamidone can vary depending on the formulation

and local regulations. For Thompson seedless grapes, a study indicated no detectable

residues with a PHI of 3 months after the last spray. Always consult the product label for the

specific PHI.
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Restricted Entry Interval (REI): A restricted entry interval of 11 days has been noted for

activities such as grapevine girdling and turning. Adherence to the REI on the product label

is mandatory.

Compatibility: Fenamidone is generally compatible with many other pesticides. However, it

is always recommended to perform a jar test to check for physical compatibility before tank-

mixing.

Environmental Conditions: Avoid spraying during periods of high wind to minimize drift.

Application under hot and dry conditions can increase the risk of phytotoxicity and reduce

efficacy.

Surfactants: The addition of a non-ionic surfactant may improve the coverage and efficacy of

fenamidone, but it is essential to check the product label for recommendations and potential

phytotoxicity risks.

By following these detailed protocols and application notes, researchers can effectively

evaluate the field performance of fenamidone in viticulture and contribute to the development

of sustainable disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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